Cas no 1188911-72-9 (Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate)

• Product Name: Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate
• CAS No: 1188911-72-9
• MF: C₆H₉F₃O₂
• MW: 170.129672765732
• MDL: MFCD18253569
• CID: 1026320
• Update Time: 2025-10-31

Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate
• 3,3,3-Trifluoro-2,2-dimethyl-propionic acid methyl ester

• MDL： MFCD18253569
• Inchi： 1S/C6H9F3O2/c1-5(2,4(10)11-3)6(7,8)9/h1-3H3
• InChI Key： ZVXAFVCHEIPHDR-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)(C)C)(F)F

Computed Properties

• Exact Mass: 170.05547
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.153±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 113.8±35.0 ºC (760 Torr),
• Flash Point: 7.0±18.2 ºC,
• Solubility: Slightly soluble (5.1 g/l) (25 º C),
• PSA: 26.3

Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate Security Information

• Hazardous Material transportation number：1993
• HazardClass：3
• PackingGroup：Ⅲ

Additional information on Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate

Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate (CAS No. 1188911-72-9): A Comprehensive Overview

Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate, identified by its CAS number 1188911-72-9, is a fluorinated carboxylate ester that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and material science.

The molecular structure of Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate consists of a trifluoromethyl group attached to a dimethylpropanoate backbone. This specific arrangement imparts distinct physicochemical properties, such as enhanced lipophilicity and metabolic stability, which are highly desirable in pharmaceutical formulations. The presence of fluorine atoms not only influences the electronic distribution within the molecule but also contributes to its resistance to degradation under various conditions.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological activity and improve pharmacokinetic profiles. Research has demonstrated that the introduction of fluorine atoms can lead to increased binding affinity and selectivity when targeting biological receptors. This has opened up new avenues for the development of novel therapeutic agents.

One of the most compelling aspects of Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate is its potential application in the synthesis of active pharmaceutical ingredients (APIs). The compound serves as an intermediate in the preparation of more complex molecules that exhibit desirable pharmacological properties. For instance, it has been utilized in the development of protease inhibitors and kinase inhibitors, which are critical for treating various diseases such as cancer and infectious disorders.

The synthesis of Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These include fluorination techniques such as electrophilic aromatic substitution and nucleophilic addition reactions. The use of catalytic systems has further optimized these processes, making them more efficient and environmentally friendly.

From a material science perspective, the unique properties of Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate have led to its exploration in advanced material applications. Its high thermal stability and resistance to chemical attack make it suitable for use in high-performance polymers and coatings. Additionally, its ability to interact with other functional groups has been leveraged in the design of novel materials with tailored properties.

The pharmacological potential of Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate has been further investigated through preclinical studies. These studies have highlighted its role as a key intermediate in the synthesis of molecules that target specific biological pathways. For example, derivatives of this compound have shown promise in inhibiting inflammatory pathways and modulating immune responses. Such findings underscore its significance in the development of next-generation therapeutics.

The industrial production of Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate has also seen advancements in recent years. Continuous flow chemistry has emerged as a powerful tool for scaling up its synthesis while maintaining high purity standards. This approach not only enhances efficiency but also reduces waste generation, aligning with sustainable manufacturing practices.

In conclusion, Methyl 3,3,3-trifluoro-2,2-dimethylpropanoate (CAS No. 1188911-72-9) represents a fascinating compound with diverse applications across multiple domains. Its unique structural features and functional properties make it an invaluable asset in pharmaceutical research and material science. As our understanding of fluorinated compounds continues to evolve, it is likely that new applications for this compound will be discovered.